Cas no 73819-38-2 (2,2'-[(1E,3E)-buta-1,3-diene-1,4-diyldi-1-benzofuran-5,2-diyl]bis(4,5-dihydro-1H-imidazole))

• Product Name: 2,2'-[(1E,3E)-buta-1,3-diene-1,4-diyldi-1-benzofuran-5,2-diyl]bis(4,5-dihydro-1H-imidazole)
• CAS No: 73819-38-2
• MF: C₂₆H₂₂N₄O₂
• MW: 422.478485584259
• CID: 1762476
• PubChem ID: 6444831
• Update Time: 2025-04-21

2,2'-[(1E,3E)-buta-1,3-diene-1,4-diyldi-1-benzofuran-5,2-diyl]bis(4,5-dihydro-1H-imidazole) Chemical and Physical Properties

Names and Identifiers

• 2,2'-[(1E,3E)-buta-1,3-diene-1,4-diyldi-1-benzofuran-5,2-diyl]bis(4,5-dihydro-1H-imidazole)
• 2-[5-[(1E,3E)-4-[2-(4,5-dihydro-1H-imidazol-2-yl)-1-benzofuran-5-yl]buta-1,3-dienyl]-1-benzofuran-2-yl]-4,5-dihydro-1H-imidazole
• 73819-38-2
• 2,2'-(1,3-Butadiene-1,4-diylbis(2,5-benzofurandiyl))bis(4,5-dihydro-1H-imidazole)
• BRN 4725611
• 1H-Imidazole, 2,2'-(1,3-butadiene-1,4-diylbis(2,5-benzofurandiyl))bis(4,5-dihydro-

• Inchi： 1S/C26H22N4O2/c1(3-17-5-7-21-19(13-17)15-23(31-21)25-27-9-10-28-25)2-4-18-6-8-22-20(14-18)16-24(32-22)26-29-11-12-30-26/h1-8,13-16H,9-12H2,(H,27,28)(H,29,30)/b3-1+,4-2+
• InChI Key： HLRKJXYXNGTNPU-ZPUQHVIOSA-N
• SMILES： O1C2C=CC(/C=C/C=C/C3C=CC4=C(C=3)C=C(C3=NCCN3)O4)=CC=2C=C1C1=NCCN1

Computed Properties

• Exact Mass: 422.17427596g/mol
• Monoisotopic Mass: 422.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.1Ų